Cas no 1214350-16-9 (3-Bromo-2-mercapto-6-(trifluoromethyl)pyridine)

• Product Name: 3-Bromo-2-mercapto-6-(trifluoromethyl)pyridine
• CAS No: 1214350-16-9
• MF: C₆H₃BrF₃NS
• MW: 258.058929681778
• CID: 4686240
• Update Time: 2023-08-15

3-Bromo-2-mercapto-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-mercapto-6-(trifluoromethyl)pyridine
• MBQZQWPWWCMTBW-UHFFFAOYSA-N
• FCH1380602
• 3-Bromo-6-(trifluoromethyl)pyridine-2-thiol
• 3-Bromo-2-mercapto-6-(trifluoromethyl)pyridine

• Inchi： 1S/C6H3BrF3NS/c7-3-1-2-4(6(8,9)10)11-5(3)12/h1-2H,(H,11,12)
• InChI Key： MBQZQWPWWCMTBW-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(F)(F)F)NC1=S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 279
• Topological Polar Surface Area: 44.1